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Compound of Interest

Compound Name: 4-Hydrazinyl-3-nitrobenzonitrile

Cat. No.: B038958 Get Quote

An In-depth Technical Guide on the Safety and Handling of 4-Hydrazinyl-3-nitrobenzonitrile

Disclaimer: No direct Safety Data Sheet (SDS) or comprehensive toxicological data was found

for 4-Hydrazinyl-3-nitrobenzonitrile (CAS No. 124839-61-8). The following guide is based on

the chemical properties of its constituent functional groups (hydrazine, nitro, and nitrile) and

data from structurally related compounds. All safety and handling procedures should be treated

as precautionary and subject to a thorough risk assessment by qualified personnel before

commencing any experimental work.

Chemical and Physical Properties
4-Hydrazinyl-3-nitrobenzonitrile is an organic compound with the molecular formula

C₇H₆N₄O₂.[1] Its structure combines a benzonitrile core with a hydrazine and a nitro group,

suggesting a high degree of reactivity and potential biological activity.

Property Value Source

CAS Number 124839-61-8 [1]

Molecular Formula C₇H₆N₄O₂ [1]

Molecular Weight 178.15 g/mol [1]
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Hazard Identification and Safety Summary
Due to the presence of the hydrazine, nitro, and nitrile functional groups, 4-Hydrazinyl-3-
nitrobenzonitrile should be handled as a particularly hazardous substance. The primary

hazards are inferred from related compounds and the known toxicology of its functional groups.

Summary of Inferred Hazards
Hazard Class

Inferred Hazard
Description

Basis of Inference

Acute Toxicity (Oral, Dermal,

Inhalation)

Potentially fatal if swallowed, in

contact with skin, or if inhaled.

Aromatic nitro and hydrazine

compounds are known to be

highly toxic.[2] Nitriles can also

be toxic.[3]

Skin Corrosion/Irritation
Causes skin irritation and may

cause severe burns.

Hydrazine and its derivatives

are corrosive to the skin.[2][4]

Eye Damage/Irritation
Causes serious eye irritation or

severe eye damage.

Hydrazine and its derivatives

are corrosive to the eyes.[2][4]

Carcinogenicity Suspected human carcinogen.

Hydrazine is a "select

carcinogen" and is listed as a

possible human carcinogen

(IARC Group 2B).[2]

Mutagenicity May be mutagenic.

Nitroaromatic compounds are

often associated with

mutagenicity.[5][6]

Reactivity

Highly reactive and potentially

explosive under certain

conditions.

Hydrazine is a strong reducing

agent and can be explosive.[4]

[7] Nitro compounds can be

explosophores.[6]

Environmental Hazard
Toxic to aquatic life with long-

lasting effects.

Aromatic nitro compounds are

known environmental

pollutants.[5]
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Safe Handling and Storage
All handling of 4-Hydrazinyl-3-nitrobenzonitrile should be conducted in a controlled

laboratory environment with appropriate engineering controls and personal protective

equipment.

Engineering Controls
Fume Hood: All work with this compound must be performed in a certified chemical fume

hood to minimize inhalation exposure.[4][8]

Ventilation: Ensure adequate ventilation in storage areas.[9][10]

Controlled Access: Designate a specific area for handling this compound to limit cross-

contamination.[4]

Personal Protective Equipment (PPE)
Hand Protection: Wear nitrile or chloroprene gloves. Double gloving is recommended.[4][8]

Eye Protection: Chemical safety goggles and a face shield are required.[4][8]

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

mandatory.[4][8]

Respiratory Protection: For situations with a high risk of aerosol generation, a NIOSH-

approved respirator with appropriate cartridges should be used.[11]

Storage
Store in a tightly closed, properly labeled container.

Keep in a cool, dry, well-ventilated, and dark place.[12]

Store away from incompatible materials such as oxidizing agents, acids, and metal oxides.

[13]

A dedicated, ventilated cabinet for toxic substances is recommended.[11]
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Experimental Protocols
The following are general protocols for handling a hazardous powdered chemical. These

should be adapted to the specific experimental procedures being undertaken.

General Workflow for Handling Powdered 4-Hydrazinyl-
3-nitrobenzonitrile
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General Workflow for Safe Handling of Hazardous Powder

Preparation

Handling

Cleanup and Disposal

Review SDS of Related Compounds

Don Appropriate PPE

Prepare Fume Hood

Weigh Compound in Fume Hood

Dissolve/React in Closed System

Decontaminate Glassware and Surfaces

Post-Experiment

Dispose of Waste in Labeled Containers

Remove PPE Correctly

Click to download full resolution via product page

Caption: Workflow for handling hazardous powdered chemicals.
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Spill and Decontamination Procedures
Small Spills: In a fume hood, carefully cover the spill with an absorbent material.

Decontaminate the area with a suitable solution (e.g., a dilute solution of sodium

hypochlorite), and then clean with soap and water.[14]

Large Spills: Evacuate the area immediately. Alert safety personnel. Do not attempt to clean

up a large spill without proper training and equipment.[4][12]

Decontamination: For equipment and surfaces, use a decontamination solution followed by a

thorough wash. For hydrazine-containing waste, chemical treatment to neutralize the

hydrazine may be necessary before disposal.[13][15][16]

Reactivity and Incompatibilities
The combination of functional groups in 4-Hydrazinyl-3-nitrobenzonitrile suggests several

potential reactivity hazards.

Incompatible Materials Potential Hazard Source

Oxidizing Agents (e.g.,

peroxides, nitrates)
Fire and explosion. [13]

Strong Acids Violent reaction. [13]

Metal Oxides (e.g., rust)
Catalyzes decomposition,

potential for ignition.
[7]

Heat, Sparks, Open Flames Ignition of flammable vapors. [4][7]

Biological Activity and Potential Signaling Pathways
While specific data for 4-Hydrazinyl-3-nitrobenzonitrile is unavailable, the biological activity

can be inferred from its structural components. Hydrazone derivatives, which can be formed

from this compound, exhibit a wide range of biological activities, including antimicrobial and

anticancer effects.[17][18]

Aromatic nitro compounds are often bioactivated through the reduction of the nitro group.[19]

[20][21] This process can lead to the formation of reactive intermediates, such as nitroso and
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hydroxylamine species, which can induce cellular damage through the generation of reactive

oxygen species (ROS) and covalent binding to macromolecules like DNA.[21][22]

Inferred Mechanism of Toxicity for Aromatic Nitro
Compounds
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Inferred Bioactivation and Toxicity of Aromatic Nitro Compounds

Bioactivation

Toxicity

Aromatic Nitro Compound
(R-NO2)

Nitro Radical Anion
(R-NO2•−)

Nitroreductases (1e⁻ reduction)

Nitroso Intermediate
(R-NO)

Further Reduction

Reactive Oxygen Species (ROS)
Generation

Hydroxylamine Intermediate
(R-NHOH)

DNA Adduct Formation Protein Damage

Cellular Damage and Cytotoxicity
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Caption: Bioactivation of aromatic nitro compounds leading to toxicity.
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First Aid Measures
Immediate medical attention is crucial in case of exposure.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Disposal Considerations
All waste containing 4-Hydrazinyl-3-nitrobenzonitrile must be treated as hazardous waste.[4]

Dispose of contents and container in accordance with local, regional, and national regulations.

Do not dispose of down the drain.

This technical guide provides a summary of the inferred safety and handling considerations for

4-Hydrazinyl-3-nitrobenzonitrile. It is imperative that all users conduct a thorough risk

assessment and consult with their institution's environmental health and safety department

before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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